5-Amino-1-methyl-1,6-dihydropyrazin-2(3H)-one

• CAS No.: 623564-51-2
• Molecular Formula: C5H9N3O
• Molecular Weight: 127.14 g/mol
• IUPAC Name: 6-amino-4-methyl-2,5-dihydropyrazin-3-one
• InChI: InChI=1S/C5H9N3O/c1-8-3-4(6)7-2-5(8)9/h2-3H2,1H3,(H2,6,7)
• InChI Key: BPFBPFRIVNHIHS-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=NCC1=O)N

Description

5-Amino-1-methyl-1,6-dihydropyrazin-2(3H)-one is a useful research compound. Its molecular formula is C5H9N3O and its molecular weight is 127.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-amino-1-methyl-3,6-dihydro-1H-pyrazin-2-one hydrochloride (662 mg) in methanol (10 mL) was added 10% potassium carbonate aqueous solution at 0° F. and then stirred for 40 min at 0□. The mixture was concentrated under reduced pressure. The residue was triturated with chloroform (18 mL) and methanol (2 mL) at room temperature for 30 min. The precipitate was filtered off and dried in vacuo. The compound was obtained as a pale brown powder (515 mg, quantitative).